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Compound of Interest

Compound Name: JNJ10191584

Cat. No.: B1672985

JNJ10191584 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the handling, storage, and potential
degradation of JINJ10191584. It includes troubleshooting guides and frequently asked
questions to ensure the integrity of your experiments.

Frequently Asked Questions (FAQSs)

Q1: What is INJ10191584 and what is its primary mechanism of action?

JNJ10191584, also known as VUF6002, is a potent and selective antagonist of the histamine
H4 receptor (H4R).[1][2] It binds to the H4 receptor with high affinity, thereby blocking the
effects of histamine. The H4 receptor is primarily expressed on cells of the immune system,
including mast cells, eosinophils, T cells, and dendritic cells.[3] By antagonizing the H4
receptor, JNJ10191584 can modulate inflammatory and immune responses, making it a
valuable tool for research in these areas.

Q2: What are the recommended storage conditions for solid JINJ101915847?

Solid JNJ10191584 should be stored under desiccating conditions. For short-term storage
(days to weeks), it can be kept at room temperature. For long-term storage (months to years), it
Is recommended to store it at -20°C.
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Q3: How should | prepare and store JNJ10191584 stock solutions?

JNJ10191584 is soluble in DMSO.[1] For stock solutions, it is recommended to dissolve the
compound in DMSO. The stability of the stock solution depends on the storage temperature.

Q4: Is INJ10191584 sensitive to light?

Yes, it is recommended to protect INJ10191584 solutions from light.[1] Exposure to light may
lead to degradation of the compound.

Q5: What is the general chemical stability of the benzimidazole core in JINJ101915847

The benzimidazole ring, which is a core component of INJ10191584, is known to be a highly
stable aromatic heterocyclic system. It is generally resistant to degradation by concentrated
sulfuric acid, hot hydrochloric acid, and alkalis. Oxidation of the benzimidazole ring typically
requires vigorous conditions. This inherent stability contributes to the overall robustness of
JNJ10191584 under standard experimental conditions.

Data Presentation

Table 1. Recommended Storage Conditions for INJ10191584

Storage ] . ...
Form Duration Special Conditions
Temperature

] Short-term (days to ]
Solid Room Temperature Desiccate
weeks)

) Long-term (months to ]
Solid -20°C Desiccate
years)

i Protect from light,
DMSO Stock Solution -20°C Up to 1 month )
store under nitrogen

] Protect from light,
DMSO Stock Solution -80°C Up to 6 months ]
store under nitrogen

Table 2: Solubility of INJ10191584
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Issue

Possible Cause

Recommended Action

Inconsistent or unexpected

experimental results

Degradation of JINJ10191584

due to improper storage.

- Verify that the solid
compound and stock solutions
have been stored according to
the recommended conditions
in Table 1.- Prepare fresh stock
solutions from solid
JNJ10191584.- Aliquot stock
solutions to minimize freeze-

thaw cycles.

Inaccurate concentration of
JNJ10191584 solution.

- Ensure the compound was
fully dissolved when preparing
the stock solution. Gentle
warming or sonication may be
required.- Recalibrate pipettes
and other measurement

instruments.

Precipitate observed in stock

solution upon thawing

Poor solubility or solution
instability at lower

temperatures.

- Gently warm the solution to
37°C and vortex to redissolve
the precipitate.- If precipitation
persists, consider preparing a
fresh, lower concentration

stock solution.

Reduced compound activity

over time in aqueous buffers

Potential for hydrolysis or non-

specific binding to labware.

- Prepare fresh dilutions in
aqueous buffers immediately
before use.- Use low-binding
microplates and tubes.- While
the benzimidazole core is
generally stable, prolonged
exposure to extreme pH
conditions should be avoided
as specific data for
JNJ10191584 is unavailable.

Suspected photodegradation

Exposure of solutions to light.

- Store stock solutions and

working solutions in amber
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vials or tubes, or wrap them in
aluminum foil.- Minimize
exposure to ambient light
during experimental

procedures.

Experimental Protocols

Protocol 1: Preparation of INJ10191584 Stock Solution

e Weighing: Accurately weigh the desired amount of solid INJ10191584 in a sterile
microcentrifuge tube.

 Dissolution: Add the appropriate volume of high-purity DMSO to achieve the desired stock
concentration (e.g., 10 mM).

 Solubilization: Vortex the solution until the compound is completely dissolved. If necessary,
gently warm the solution at 37°C or sonicate briefly to aid dissolution.

» Storage: Aliquot the stock solution into smaller volumes in light-protected tubes and store at
-20°C for up to one month or -80°C for up to six months.[1]

Protocol 2: In Vitro Cell-Based Assay Workflow

This protocol provides a general workflow for using JINJ10191584 in a cell-based assay to
assess its effect on histamine H4 receptor signaling.
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Figure 1. A generalized workflow for an in vitro cell-based assay using JNJ10191584.
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Mandatory Visualizations
Signaling Pathway of JINJ10191584 Action
JNJ10191584 acts as an antagonist at the histamine H4 receptor, a G-protein coupled receptor

(GPCR). The binding of histamine to the H4 receptor typically initiates a signaling cascade that
leads to various cellular responses. JNJ10191584 blocks this initial step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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